Cas no 1217440-57-7 (Isoquinoline, 5-bromo-1-nitro-)
Isoquinoline, 5-bromo-1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-nitro-Isoquinoline
- Isoquinoline, 5-bromo-1-nitro-
- 5-bromo-1-nitroisoquinoline
- ZB0400
-
- Inchi: 1S/C9H5BrN2O2/c10-8-3-1-2-7-6(8)4-5-11-9(7)12(13)14/h1-5H
- InChI Key: NQVFXQBKVSLJID-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C([N+](=O)[O-])=NC=CC=21
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 231
- Topological Polar Surface Area: 58.7
Isoquinoline, 5-bromo-1-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656333-250mg |
5-Bromo-1-nitroisoquinoline |
1217440-57-7 | 98% | 250mg |
¥6670.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656333-1g |
5-Bromo-1-nitroisoquinoline |
1217440-57-7 | 98% | 1g |
¥14792.00 | 2024-08-09 |
Isoquinoline, 5-bromo-1-nitro- Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Isoquinoline, 5-bromo-1-nitro-
Isoquinoline, 5-bromo-1-nitro- (CAS No. 1217440-57-7): A Comprehensive Overview in Modern Chemical Biology
Isoquinoline, 5-bromo-1-nitro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1217440-57-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological applications. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their role in various biological processes and medicinal chemistry.
The structural motif of Isoquinoline, 5-bromo-1-nitro- consists of a benzene ring fused with a pyridine ring, featuring a bromine substituent at the 5-position and a nitro group at the 1-position. This specific arrangement of functional groups makes it a valuable scaffold for synthetic chemists and pharmacologists, enabling modifications that can tailor its biological activity. The presence of both bromine and nitro groups not only enhances its reactivity but also opens up numerous possibilities for further chemical transformations, such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings.
In recent years, the interest in Isoquinoline, 5-bromo-1-nitro- has been fueled by its emerging role in drug discovery and development. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of this compound have shown promise in the development of agents targeting neurological disorders, cancer, and infectious diseases. The nitro group, in particular, can be reduced to an amine, providing a pathway to more diverse chemical entities with altered biological activities.
One of the most compelling aspects of Isoquinoline, 5-bromo-1-nitro- is its utility in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The bromine atom can serve as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups at various positions on the isoquinoline core, leading to novel compounds with enhanced binding affinity and selectivity for biological receptors.
Moreover, the nitro group can be selectively converted into other functional groups through reduction or diazotization reactions. For example, reduction of the nitro group to an amine provides a nucleophilic site that can participate in further chemical modifications. This versatility makes Isoquinoline, 5-bromo-1-nitro- an indispensable building block for synthesizing a wide range of pharmacologically active molecules.
Recent studies have highlighted the significance of Isoquinoline, 5-bromo-1-nitro- in the development of anticancer agents. Researchers have demonstrated that certain derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The ability to modify the isoquinoline core through strategic functionalization has led to the identification of lead compounds that are currently undergoing preclinical evaluation. These findings underscore the importance of Isoquinoline, 5-bromo-1-nitro- as a key intermediate in oncology research.
The compound's potential extends beyond oncology; it has also shown promise in combating infectious diseases. The unique structural features of Isoquinoline, 5-bromo-1-nitro- allow it to interact with bacterial and viral targets in ways that conventional drugs may not. By leveraging its reactivity and binding properties, scientists are developing novel therapeutic strategies to address emerging pathogens and resistant strains. This underscores the broad applicability of this compound across various therapeutic areas.
In addition to its pharmaceutical applications, Isoquinoline, 5-bromo-1-nitro- has found utility in materials science and catalysis. Its ability to undergo selective functionalization makes it a valuable precursor for synthesizing organic semiconductors and catalysts with tailored properties. These materials are being explored for their potential use in electronic devices, energy storage systems, and environmental remediation technologies.
The synthesis of Isoquinoline, 5-bromo-1-nitro- itself is an intriguing aspect that has been extensively studied by synthetic chemists. Various methods have been developed to access this compound efficiently and on scale. One common approach involves the bromination of nitroisoquinoline precursors followed by nitration at another position on the ring system. Alternatively, multi-step sequences starting from simpler aromatic compounds can be employed to construct the isoquinoline core with desired substituents.
The growing interest in Isoquinoline, 5-bromo-1-nitro- has led to advancements in synthetic methodologies that enhance its accessibility and utility. Recent innovations include catalytic systems that improve reaction yields and selectivity while reducing environmental impact. These advancements are crucial for facilitating further research and development using this versatile compound.
In conclusion, Isoquinoline, 5-bromo-1-nitro- (CAS No. 1217440-57-7) represents a fascinating molecule with broad applications across chemical biology and pharmaceutical sciences. Its unique structural features and reactivity make it an invaluable tool for drug discovery, materials science, and catalysis. As research continues to uncover new ways to utilize this compound, it is likely to play an even greater role in addressing some of today's most pressing scientific challenges.
1217440-57-7 (Isoquinoline, 5-bromo-1-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)